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Compound of Interest

Compound Name: 1,3,3,5-Tetrachloropentane

Cat. No.: B14692985 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of

1,3,3,5-Tetrachloropentane. The following procedures are based on best practices for

managing chlorinated hydrocarbons in a laboratory setting. A comprehensive, substance-

specific risk assessment should be conducted before commencing any work.

Safety Profile and Hazards
While a specific Safety Data Sheet (SDS) for 1,3,3,5-Tetrachloropentane is not readily

available, it should be handled with the utmost care, assuming it possesses hazards similar to

other chlorinated alkanes. Potential hazards include:

Toxicity: May be harmful if swallowed, inhaled, or in contact with skin.

Irritation: Can cause skin, eye, and respiratory tract irritation.

Environmental Hazard: Potentially harmful to aquatic life with long-lasting effects.
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Property Value Source

Molecular Formula C5H8Cl4 LookChem[1], PubChem[2]

Molecular Weight 209.93 g/mol LookChem[1], PubChem[2]

XLogP3 3.3 LookChem[1], PubChem[2]

CAS Number 24616-07-7 LookChem[1], PubChem[2]

Operational Plan: Safe Handling Procedure
1. Pre-Operational Checks:

Ventilation: Ensure work is conducted in a properly functioning chemical fume hood.[3]

Personal Protective Equipment (PPE) Inspection: Inspect all PPE for integrity before use.

This includes chemical-resistant gloves (nitrile or neoprene are generally recommended for

chlorinated hydrocarbons), chemical safety goggles, a face shield, a flame-retardant lab

coat, and closed-toe shoes.[3][4]

Emergency Equipment: Confirm that a safety shower, eyewash station, and appropriate fire

extinguisher are readily accessible.

Spill Kit: Have a spill kit containing an inert absorbent material (e.g., vermiculite, sand)

readily available.[5]

2. Step-by-Step Handling:

Don PPE: Put on all required personal protective equipment.

Prepare Work Area: Ensure the fume hood sash is at the appropriate height. Cover the work

surface with absorbent, chemical-resistant material.

Chemical Handling:

Use spark-proof tools and explosion-proof equipment.

Avoid inhalation of vapors and direct contact with skin and eyes.
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Keep the container tightly closed when not in use.

Ground/bond the container and receiving equipment to prevent static discharge.

Post-Handling:

Thoroughly wash hands and any exposed skin after handling.

Clean the work area and decontaminate any equipment used.

Remove PPE in the correct order to avoid cross-contamination and dispose of single-use

items in the appropriate hazardous waste stream.

3. Emergency Protocols:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Spill:

Evacuate the immediate area and alert others.

Eliminate all ignition sources.

Wearing appropriate PPE, contain the spill using an inert absorbent material.

Collect the absorbed material into a sealed, labeled container for hazardous waste

disposal.[5]
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Disposal Plan
1. Waste Segregation and Collection:

Waste Stream: 1,3,3,5-Tetrachloropentane waste is classified as halogenated organic

waste.

Container: Collect waste in a dedicated, clearly labeled, and compatible hazardous waste

container (e.g., glass or polyethylene) with a secure, tight-fitting lid.[5]

Labeling: The container must be labeled "Hazardous Waste" and include the chemical name

"1,3,3,5-Tetrachloropentane".

Filling: Do not fill liquid waste containers beyond 75% capacity to allow for vapor expansion.

[5]

2. Storage:

Store the hazardous waste container in a designated, well-ventilated, and secondary

containment area away from incompatible materials.

Keep away from heat, sparks, and open flames.

3. Disposal:

Dispose of the hazardous waste through your institution's designated hazardous waste

management program, following all local, state, and federal regulations.

Do not dispose of 1,3,3,5-Tetrachloropentane down the drain or with general laboratory

trash.
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Caption: Workflow for the safe handling and disposal of 1,3,3,5-Tetrachloropentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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